Cas no 70027-35-9 (Benzamide, N-[[(1,3-diphenyl-1H-pyrazol-5-yl)amino]thioxomethyl]-)

• Product Name: Benzamide, N-[[(1,3-diphenyl-1H-pyrazol-5-yl)amino]thioxomethyl]-
• CAS No: 70027-35-9
• MF: C₂₃H₁₈N₄OS
• MW: 398.480223178864
• CID: 547802
• PubChem ID: 12492344
• Update Time: 2025-04-19

Benzamide, N-[[(1,3-diphenyl-1H-pyrazol-5-yl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[(1,3-diphenyl-1H-pyrazol-5-yl)amino]thioxomethyl]-
• N-[(2,5-diphenylpyrazol-3-yl)carbamothioyl]benzamide
• N-((1,3-diphenyl-1H-pyrazol-5-yl)carbamothioyl)benzamide
• N-[(1,3-Diphenyl-1H-pyrazol-5-yl)carbamothioyl]benzamide
• 70027-35-9
• DTXSID60500258

• Inchi： 1S/C23H18N4OS/c28-22(18-12-6-2-7-13-18)25-23(29)24-21-16-20(17-10-4-1-5-11-17)26-27(21)19-14-8-3-9-15-19/h1-16H,(H2,24,25,28,29)
• InChI Key： XYBADOLBKQEMGA-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 398.12034
• Monoisotopic Mass: 398.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 58.95